![molecular formula C12H16FNO2S B2358108 3-fluoro-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)benzamide CAS No. 1396870-16-8](/img/structure/B2358108.png)
3-fluoro-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)benzamide
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Overview
Description
3-fluoro-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)benzamide is a useful research compound. Its molecular formula is C12H16FNO2S and its molecular weight is 257.32. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Fluorinated derivatives of benzamides, such as 3-fluoro-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)benzamide, have been investigated for their antimicrobial properties. For instance, studies have found that fluoro and trifluoromethyl derivatives of benzamides exhibit significant antifungal and antibacterial activities, particularly against fungi and Gram-positive microorganisms. Some derivatives also displayed activity against Gram-negative strains, suggesting a potential use in developing new antimicrobial agents (Carmellino et al., 1994).
Synthesis and Characterization
The synthesis and characterization of fluorinated benzamides have been a subject of interest in chemical research. Studies on the novel synthesis of compounds like 3-fluoro-1-aminoadamantane and its derivatives have contributed to understanding the chemical properties and potential applications of these compounds. Such research often includes detailed analyses using techniques like NMR, IR, MS, and X-ray crystallography (Anderson et al., 1988).
Molecular Interactions and Crystal Structure
The analysis of intermolecular interactions involving halogens in substituted benzanilides, which include compounds like this compound, is crucial for understanding their crystal structures and potential applications. Research in this area often focuses on weak interactions involving halogens and how they influence the packing modes in crystalline lattices, contributing to knowledge in materials science and crystallography (Chopra & Row, 2005).
Radiosynthesis and PET Imaging
Fluorinated benzamides are also significant in the field of positron emission tomography (PET) imaging. The synthesis and evaluation of fluorinated benzamide neuroleptics, such as those used in PET radiotracers, contribute to advancements in biomedical imaging and diagnostics. These compounds have been used to study various biological systems and disorders, demonstrating their importance in medical research (Mukherjee, 1991).
Properties
IUPAC Name |
3-fluoro-N-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FNO2S/c1-12(16,8-17-2)7-14-11(15)9-4-3-5-10(13)6-9/h3-6,16H,7-8H2,1-2H3,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKFHSLHOZJVSSJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C1=CC(=CC=C1)F)(CSC)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16FNO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.33 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.